Cas no 1146411-40-6 (1-(2-Chlorophenyl)piperazin-2-one hydrochloride)

• Product Name: 1-(2-Chlorophenyl)piperazin-2-one hydrochloride
• CAS No: 1146411-40-6
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• MDL: MFCD09027309
• CID: 1029310
• PubChem ID: 53407097
• Update Time: 2025-05-20

1-(2-Chlorophenyl)piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)piperazin-2-one hydrochloride
• 1-(2-Chloro-phenyl)-piperazin-2-one hydrochloride
• MFCD09027309
• 1-(2-chlorophenyl)-2-piperazinone hydrochloride
• 1146411-40-6
• WVB41140
• DA-31405
• AS-44563
• CS-0342786
• 2-Piperazinone, 1-(2-chlorophenyl)-, hydrochloride (1:1)
• AKOS022171793
• DTXSID301025434
• 1-(2-chlorophenyl)piperazin-2-one;hydrochloride
• 1-(2-CHLOROPHENYL)PIPERAZIN-2-ONE HCL
• YMQUNAVTMUSZFS-UHFFFAOYSA-N
• 1-(2-chlorophenyl)piperazin-2-one,hydrochloride
• SB30847
• SCHEMBL1663296
• AB1341

• MDL： MFCD09027309
• Inchi： 1S/C10H11ClN2O.ClH/c11-8-3-1-2-4-9(8)13-6-5-12-7-10(13)14;/h1-4,12H,5-7H2;1H
• InChI Key： YMQUNAVTMUSZFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(CNCC1)=O.Cl

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2-Chlorophenyl)piperazin-2-one hydrochloride

1-(2-Chlorophenyl)piperazin-2-one Hydrochloride: An Overview of a Promising Compound

1-(2-Chlorophenyl)piperazin-2-one hydrochloride (CAS No. 1146411-40-6) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 1-(2-Chlorophenyl)piperazin-2-one hydrochloride is characterized by a piperazinone ring substituted with a 2-chlorophenyl group. The presence of the chloro substituent on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity. The synthesis of this compound typically involves several steps, including the formation of the piperazinone ring and subsequent substitution with the 2-chlorophenyl group.

One common synthetic route involves the reaction of 2-chlorobenzaldehyde with an appropriate amine to form an intermediate imine, which is then reduced to form the desired piperazinone derivative. The final step involves the conversion of the free base to the hydrochloride salt, which is often more stable and suitable for pharmaceutical applications.

Pharmacological Properties

1-(2-Chlorophenyl)piperazin-2-one hydrochloride has been studied for its potential as a modulator of various biological targets. Recent research has focused on its interactions with neurotransmitter receptors and ion channels, which are key players in neurological and psychiatric disorders. Studies have shown that this compound exhibits selective binding to serotonin (5-HT) receptors, particularly the 5-HT_1A receptor subtype.

The selective interaction with 5-HT_1A receptors suggests that 1-(2-Chlorophenyl)piperazin-2-one hydrochloride may have potential as an anxiolytic or antidepressant agent. Preclinical studies in animal models have demonstrated that this compound can reduce anxiety-like behaviors and improve depressive symptoms without significant side effects. These findings are particularly promising given the growing need for new therapeutic options in mental health disorders.

Clinical Applications and Research

The potential clinical applications of 1-(2-Chlorophenyl)piperazin-2-one hydrochloride are currently being explored through various preclinical and early-stage clinical trials. Early results from these studies have been encouraging, with the compound showing good pharmacokinetic properties and a favorable safety profile.

In addition to its potential as a standalone therapeutic agent, 1-(2-Chlorophenyl)piperazin-2-one hydrochloride is also being investigated for its use in combination therapies. For example, it may be used in conjunction with existing antidepressants or anxiolytics to enhance their efficacy or reduce side effects. This approach could provide new treatment options for patients who do not respond well to current medications.

Mechanisms of Action

The mechanisms by which 1-(2-Chlorophenyl)piperazin-2-one hydrochloride exerts its biological effects are still being elucidated. However, recent studies suggest that its primary mode of action involves modulation of serotonin signaling pathways. Specifically, it appears to act as a partial agonist at 5-HT_1A receptors, which can lead to downstream effects on neurotransmitter release and receptor desensitization.

In addition to its effects on serotonin receptors, there is evidence that 1-(2-Chlorophenyl)piperazin-2-one hydrochloride may also interact with other neurotransmitter systems, such as dopamine and norepinephrine pathways. These interactions could contribute to its broad-spectrum therapeutic effects and make it a valuable candidate for further development.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 1-(2-Chlorophenyl)piperazin-2-one hydrochloride holds great promise for advancing our understanding of its therapeutic potential. Further preclinical studies are needed to fully characterize its pharmacological profile and safety profile before it can be considered for broader clinical use.

Clinical trials will be crucial in determining the efficacy and safety of this compound in human subjects. If these trials yield positive results, 1-(2-Chlorophenyl)piperazin-2-one hydrochloride could become a valuable addition to the arsenal of treatments available for mental health disorders such as anxiety and depression.